Cas no 76098-87-8 (Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-)
76098-87-8 structure
Product Name:Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-
CAS No:76098-87-8
MF:C15H12N2O
MW:236.268583297729
CID:538356
PubChem ID:13260190
Update Time:2025-04-19
Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-
- 1H-benzimidazol-2-yl-(3-methylphenyl)methanone
- DTXSID60532711
- 76098-87-8
- (1H-Benzimidazol-2-yl)(3-methylphenyl)methanone
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- Inchi: 1S/C15H12N2O/c1-10-5-4-6-11(9-10)14(18)15-16-12-7-2-3-8-13(12)17-15/h2-9H,1H3,(H,16,17)
- InChI Key: JXGDUIYWPUARRJ-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=C(C)C=1)C1=NC2C=CC=CC=2N1
Computed Properties
- Exact Mass: 236.094963011g/mol
- Monoisotopic Mass: 236.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 45.8Ų
Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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